4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride

• CAS RN: 2731011-35-9
• Molecular Formula: C8H18Cl2N2
• Molecular Weight: 213.1

Description

4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride (4-MABC) is a small-molecule drug that has been used in a variety of scientific research applications. It is a chiral molecule with a molecular weight of 131.2 g/mol and a melting point of 135-137°C. 4-MABC has been used in the synthesis of various compounds, such as peptides, antibiotics, and hormones. It has also been used in the study of enzyme inhibition, receptor binding, and drug metabolism.

Scientific Research Applications

4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been used in a variety of scientific research applications, such as the study of enzyme inhibition, receptor binding, and drug metabolism. It has also been used in the synthesis of various compounds, such as peptides, antibiotics, and hormones. 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been used to study the effects of various drugs on the human body, as well as the effects of various environmental toxins. Additionally, it has been used in the study of the metabolism of drugs and other compounds in the body.

Mechanism of Action

The mechanism of action of 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride is not fully understood. However, it is believed that the drug binds to certain receptors in the body, which leads to the activation of certain biochemical pathways. For example, 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety, pain, and other neurological processes. Additionally, 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been shown to interact with the 5-HT3 receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects
4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the enzyme monoamine oxidase (MAO), which is involved in the breakdown of certain neurotransmitters. Additionally, 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety, pain, and other neurological processes. Finally, 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has been shown to interact with the 5-HT3 receptor, which is involved in the regulation of serotonin levels in the brain.

Advantages and Limitations for Lab Experiments

4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride has several advantages for laboratory experiments. For example, it is a chiral molecule, which means it can be used for the synthesis of various compounds. Additionally, it is a small-molecule drug, which makes it easier to handle and store. Finally, it is relatively inexpensive, which makes it a cost-effective choice for laboratory experiments.
However, there are some limitations to using 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride for laboratory experiments. For example, it has a relatively low solubility in water, which can make it difficult to work with in solution. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict the effects of the drug. Finally, it has a low melting point, which can make it difficult to work with in solid form.

Future Directions

There are several potential future directions for the use of 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride in scientific research. For example, further research could be done to explore the effects of 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride on other biochemical pathways, such as the endocannabinoid system. Additionally, further research could be done to explore the effects of 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride on the metabolism of other drugs and compounds. Finally, further research could be done to explore the potential uses of 4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride in the synthesis of new compounds and drugs.

Synthesis Methods

4-methyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride can be synthesized through a variety of methods, including the Mitsunobu reaction, a palladium-catalyzed reaction, and a one-pot reaction. The Mitsunobu reaction is a nucleophilic substitution reaction that uses a phosphine-based reagent to form an oxazoline ring. The palladium-catalyzed reaction is a palladium-catalyzed cross-coupling reaction that uses a boronic acid as a coupling partner. The one-pot reaction is a multicomponent reaction that uses an aryl halide, a secondary amine, and a base to form the desired product.